Cas no 1804714-49-5 (Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804714-49-5
• MF: C₁₁H₁₁F₅N₂O₃
• MW: 314.208660364151
• CID: 4812847
• Update Time: 2025-06-15

Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H11F5N2O3/c1-20-8(19)3-6-7(21-11(14,15)16)2-5(4-17)18-9(6)10(12)13/h2,10H,3-4,17H2,1H3
• InChI Key： VOQCUNQVTXJPFW-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OC)=C(C=C(CN)N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate

Recent Advances in the Study of Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804714-49-5)

Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804714-49-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development.

The compound's structure, characterized by multiple fluorine substitutions and an acetamide moiety, suggests high metabolic stability and bioavailability, which are critical for drug-like properties. Researchers have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the trifluoromethoxy group is believed to enhance binding affinity to target proteins, making it a valuable scaffold in drug design.

Recent synthetic methodologies have optimized the production of Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate, with a focus on improving yield and purity. One study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts to achieve high enantioselectivity, which is crucial for its application in chiral drug synthesis. This advancement addresses previous challenges related to racemization during synthesis.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific protein kinases involved in inflammatory pathways. In vitro studies using human cell lines showed significant suppression of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary in vivo studies in murine models demonstrated favorable pharmacokinetic profiles, with good oral bioavailability and minimal toxicity at therapeutic doses.

Ongoing research is investigating the broader therapeutic potential of Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate, including its application in oncology. Early findings indicate that it may modulate key signaling pathways in cancer cells, such as the PI3K/AKT/mTOR axis, which is often dysregulated in various malignancies. Collaborative efforts between academic and industrial researchers are underway to explore its efficacy in combination therapies.

In conclusion, Methyl 6-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-acetate represents a versatile and promising compound in medicinal chemistry. Its unique structural attributes, coupled with recent advancements in synthesis and pharmacological characterization, underscore its potential as a lead compound for the development of novel therapeutics. Future research will likely focus on expanding its applications and optimizing its drug-like properties for clinical translation.